Cas no 921915-89-1 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide
• CAS No: 921915-89-1
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 6387290
• PubChem ID: 40958655
• Update Time: 2025-10-24

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-4-propylbenzenesulfonamide
• 921915-89-1
• AKOS024638026
• F2297-0508
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-7-yl)-4-propylbenzenesulfonamide
• Benzenesulfonamide, 4-propyl-N-(2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-7-yl)-

• Inchi： 1S/C20H24N2O4S/c1-4-5-14-6-9-16(10-7-14)27(24,25)22-15-8-11-18-17(12-15)21-19(23)20(2,3)13-26-18/h6-12,22H,4-5,13H2,1-3H3,(H,21,23)
• InChI Key： WGKMMVJSIQDTRS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCC(C)(C)C(=O)NC3=C2)(=O)=O)=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• pka: 8.86±0.40(Predicted)

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-7-Yl)-4-Propylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 921915-89-1, known as N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of sulfonamides and features a complex bicyclic structure that combines a benzoxazepine ring system with a sulfonamide functional group.

The benzoxazepine moiety in this compound is notable for its structural complexity and potential bioactivity. The 3,3-dimethyl substitution pattern suggests a degree of steric hindrance that could influence the compound's pharmacokinetic properties. Additionally, the 4-keto group introduces an element of conjugation and potential hydrogen bonding capability, which are critical for interactions within biological systems.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug design due to their ability to modulate enzyme activity and receptor binding. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that sulfonamides can act as potent inhibitors of various kinases and proteases. This makes N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-Yl)-4-propylbenzene-sulfonamide a promising candidate for further exploration in therapeutic applications.

The presence of the 4-propyl group on the benzene ring introduces additional hydrophobicity to the molecule. This feature could enhance membrane permeability and improve bioavailability when administered as a drug candidate. Furthermore, the sulfonamide group is known to exhibit good solubility in aqueous solutions under certain conditions, which is advantageous for formulation purposes.

From a synthetic perspective, this compound likely requires a multi-step synthesis involving coupling reactions and ring-forming processes. The construction of the benzoxazepine ring would involve cyclization steps that demand precise control over reaction conditions to ensure regioselectivity and stereochemical integrity.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profile of such compounds with greater accuracy. For example, molecular docking studies have been employed to assess the binding affinity of this compound to various protein targets. These studies provide valuable insights into its potential efficacy and toxicity profiles before entering preclinical trials.

In terms of therapeutic applications, this compound may find utility in treating conditions where kinase activity plays a pivotal role. For example, it could be explored as an inhibitor of oncogenic kinases or as a modulator of signaling pathways involved in neurodegenerative diseases.

The development of such compounds also raises important considerations regarding intellectual property rights and regulatory compliance. As pharmaceutical companies increasingly invest in novel chemical entities like N-(3,3-dimethyl...), securing patents becomes crucial for protecting their innovations against generic competition.

In conclusion,N-(3,3-dimethyl... represents an intriguing molecule at the intersection of organic synthesis and drug discovery. Its unique structural features and potential biological activity make it a subject of interest for researchers across multiple disciplines.